Cas no 106336-36-1 (1,2-Pentanediol, 5-(4-chlorophenyl)-)
106336-36-1 structure
Product Name:1,2-Pentanediol, 5-(4-chlorophenyl)-
CAS No:106336-36-1
MF:C11H15ClO2
MW:214.688602685928
CID:1176764
Update Time:2024-08-05
1,2-Pentanediol, 5-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Pentanediol, 5-(4-chlorophenyl)-
-
- Inchi: 1S/C11H15ClO2/c12-10-6-4-9(5-7-10)2-1-3-11(14)8-13/h4-7,11,13-14H,1-3,8H2
- InChI Key: JEYZSNIKKIHEBL-UHFFFAOYSA-N
- SMILES: C(O)C(O)CCCC1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 214.07615
Experimental Properties
- Density: 1.198±0.06 g/cm3(Predicted)
- Boiling Point: 360.6±32.0 °C(Predicted)
- PSA: 40.46
- pka: 14.39±0.20(Predicted)
1,2-Pentanediol, 5-(4-chlorophenyl)- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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